Cas no 614757-39-0 (1-Piperazinehexanoic acid ethyl ester)

• Product name: 1-Piperazinehexanoic acid ethyl ester
• CAS No: 614757-39-0
• MF: C₁₂H₂₄N₂O₂
• MW: 228.33116
• CID: 1114909
• PubChem ID: 21477464

1-Piperazinehexanoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinehexanoic acid ethyl ester
• 614757-39-0
• A1-02271
• SCHEMBL3422198
• AKOS013617423
• 1-Piperazinehexanoic acid, ethyl ester

• Inchi： InChI=1S/C12H24N2O2/c1-2-16-12(15)6-4-3-5-9-14-10-7-13-8-11-14/h13H,2-11H2,1H3
• InChI Key： KQLXMDWURACFMF-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCCCCN1CCNCC1

Computed Properties

• Exact Mass: 228.18392
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57